5-(benzyl(methyl)amino)-2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)oxazole-4-carbonitrile
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Description
5-(benzyl(methyl)amino)-2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C27H24N4O3S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has shown the synthesis of new series of heterocyclic compounds involving structures related to isoquinoline, which is part of the compound . For example, the synthesis of tetra- and penta-heterocyclic compounds incorporating the isoquinoline moiety has been explored through various reactions, demonstrating the compound's utility in developing new chemical entities with potential biological activities (Tayseer A. Abdallah, H. Hassaneen, H. A. Abdelhadi, 2009). Another study focused on the facile synthesis of tetrahydropyrimido[4,5-b]quinoline derivatives, further highlighting the versatility of isoquinoline derivatives in chemical synthesis (Y. M. Elkholy, M. A. Morsy, 2006).
Applications in Antimicrobial Research
Some derivatives related to the chemical structure have been synthesized and tested for their antimicrobial activities. This research indicates the potential of such compounds in contributing to the development of new antimicrobial agents. For instance, novel 1,2,4-triazole derivatives have been synthesized and shown to possess good to moderate antimicrobial activities, suggesting the relevance of such chemical frameworks in medicinal chemistry (H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2007).
Chemical Synthesis and Reactivity
The compound's structure suggests its potential use in the synthesis of complex chemical entities. Studies on related compounds have explored various chemical reactions leading to the synthesis of complex structures, which are crucial for the development of pharmaceuticals and materials science. For instance, research on the cyclization reactions to form heterocyclic compounds demonstrates the utility of such chemical frameworks in synthesizing novel entities with potential application in diverse scientific fields (S. A. Al-Issa, 2012).
properties
IUPAC Name |
5-[benzyl(methyl)amino]-2-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O3S/c1-30(18-20-7-3-2-4-8-20)27-25(17-28)29-26(34-27)22-11-13-24(14-12-22)35(32,33)31-16-15-21-9-5-6-10-23(21)19-31/h2-14H,15-16,18-19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYXDQAMOKXGFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.